Cas no 1014629-81-2 (5-(pyridin-2-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(pyridin-2-yl)-1,3-oxazol-2-amine
• CAS No: 1014629-81-2
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 2101383
• PubChem ID: 53418311
• Update Time: 2025-06-08

5-(pyridin-2-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(PYRIDIN-2-YL)-OXAZOL-2-YLAMINE
• 5-(Pyridin-2-yl)oxazol-2-amine
• FCH886655
• AX8271395
• 5-(PYRIDIN-2-YL)-1,3-OXAZOL-2-AMINE
• 5-(pyridin-2-yl)-1,3-oxazol-2-amine

• Inchi： 1S/C8H7N3O/c9-8-11-5-7(12-8)6-3-1-2-4-10-6/h1-5H,(H2,9,11)
• InChI Key： BMLJZZMWJJPGMB-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 161.059
• Monoisotopic Mass: 161.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9

Additional information on 5-(pyridin-2-yl)-1,3-oxazol-2-amine

Introduction to 5-(pyridin-2-yl)-1,3-oxazol-2-amine (CAS No. 1014629-81-2)

5-(pyridin-2-yl)-1,3-oxazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1014629-81-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole family, a class of heterocycles characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of a pyridine substituent at the 5-position of the oxazole ring introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The structure of 5-(pyridin-2-yl)-1,3-oxazol-2-amine features a nitrogen-containing heterocycle that is highly relevant in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The pyridine moiety enhances the compound's solubility and bioavailability, while the oxazole ring provides a rigid framework that can be modified to optimize pharmacokinetic properties. These structural features have positioned this compound as a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from oxazole and pyridine-based scaffolds. The pharmacological potential of 5-(pyridin-2-yl)-1,3-oxazol-2-amine has been explored in several preclinical studies, demonstrating its efficacy in modulating key biological pathways. For instance, studies have indicated that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory responses and cancer progression. The ability to target multiple disease pathways makes it an attractive candidate for the development of multifunctional therapeutics.

One of the most compelling aspects of 5-(pyridin-2-yl)-1,3-oxazol-2-amine is its synthetic accessibility. The compound can be readily synthesized through well-established organic reactions, allowing for rapid modification and optimization. Researchers have leveraged this flexibility to develop derivatives with enhanced potency and selectivity. For example, modifications at the pyridine ring have been shown to improve binding affinity to specific protein targets, while alterations at the oxazole ring can fine-tune metabolic stability.

The biological activity of 5-(pyridin-2-yl)-1,3-oxazol-2-amine has been further investigated in cellular and animal models. Preliminary findings suggest that this compound may have therapeutic applications in conditions such as neurodegenerative diseases, where modulation of oxidative stress and inflammation is crucial. Additionally, its potential role in oncology has not been overlooked, with studies indicating its ability to inhibit the growth of certain cancer cell lines by disrupting key signaling pathways.

Advances in computational chemistry have also played a pivotal role in understanding the interactions between 5-(pyridin-2-yl)-1,3-oxazol-2-amine and biological targets. Molecular docking simulations have been employed to predict binding modes and identify key residues involved in drug-receptor interactions. These insights have guided the design of more effective derivatives with improved pharmacological profiles. Furthermore, structure-based drug design approaches have been utilized to optimize the compound's solubility and bioavailability, ensuring better clinical outcomes.

The synthetic pathways for producing 5-(pyridin-2-yl)-1,3-oxazol-2-amino are diverse and can be tailored depending on specific requirements. Common synthetic strategies involve condensation reactions between appropriate precursors followed by functional group transformations. Recent developments in green chemistry have also influenced these synthetic routes, emphasizing sustainable practices and minimal waste generation. Such advancements not only enhance efficiency but also align with global efforts to promote environmentally responsible chemical synthesis.

As research continues to uncover new therapeutic applications for heterocyclic compounds like 5-(pyridin--yl)-1,3--oxazol--2--amine, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. These partnerships facilitate the translation of laboratory discoveries into clinical candidates, accelerating the pace of drug development. The compound's unique structural features make it a valuable tool for exploring novel therapeutic strategies across multiple disease areas.

The future prospects for 5-(pyridin--yl)-1,3--oxazol--2--amine are promising, with ongoing studies aimed at elucidating its mechanisms of action and expanding its therapeutic potential. Innovations in drug delivery systems may further enhance its efficacy by improving targeted delivery to affected tissues or organs. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics are expected to yield new insights into the compound's interactions with biological systems.

In conclusion, 5-(pyridin--yl)-1 ,3 -- oxazol -- - - amine (CAS No . 10146 - 29 - 81 - - ) represents a significant advancement in pharmaceutical chemistry . Its unique structural attributes , coupled with promising preclinical data , position it as a valuable scaffold for developing novel therapeutics . As research progresses , this compound is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic domains . p >